Cas no 65565-33-5 (1-Naphthalenecarboxaldehyde, 4,6-dimethoxy-)

1-Naphthalenecarboxaldehyde, 4,6-dimethoxy- Properties

Names and Identifiers

• 1-Naphthalenecarboxaldehyde, 4,6-dimethoxy-
• 4,6-dimethoxynaphthalene-1-carbaldehyde
• 65565-33-5
• 4,6-Dimethoxy-1-naphthaldehyde
• OPJXETKHTVGWTJ-UHFFFAOYSA-N
• DTXSID80346453
• +Expand

• InChIKey： OPJXETKHTVGWTJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H12O3/c1-15-10-4-5-11-9(8-14)3-6-13(16-2)12(11)7-10/h3-8H,1-2H3
• SMILES： COC1=CC2=C(C=CC(=C2C=C1)C=O)OC

Computed Properties

• Exact Mass: 216.07866
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 216.078644241g/mol
• Heavy Atom Count: 16
• Complexity: 241
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53